6-fluoro-1-(piperidin-4-yl)-1H-indazole

• Molecular Formula: C12H14FN3
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 6-fluoro-1-piperidin-4-ylindazole
• InChI: InChI=1S/C12H14FN3/c13-10-2-1-9-8-15-16(12(9)7-10)11-3-5-14-6-4-11/h1-2,7-8,11,14H,3-6H2
• InChI Key: IMLMUDZMPPPKBW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=C(C=CC(=C3)F)C=N2

Description

6-fluoro-1-(piperidin-4-yl)-1H-indazole is a useful research compound. Its molecular formula is C12H14FN3 and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl 4-(6-fluoro-1H-indazol-1-yl)piperidine-1-carboxylate prepared as in STEP 1 above (998 mg, 3.10 mmol) in DCM (20 mL) at 0° C. was added TFA (10 mL). The resulting mixture was then stirred for 1 hour. The solvent was removed in vacuo. To the resulting residue was added 0.5N NaOH (15 mL), followed repeated extraction with CHCl3. The organic layer was dried with MgSO4 and filtered to yield 6-fluoro-1-(piperidin-4-yl)-1H-indazole.